Cas no 1155774-40-5 (S-(Trifluoromethyl)bis(4-nitrobiphenyl)sulfonium trifluoromethanesulfonate)

• Product Name: S-(Trifluoromethyl)bis(4-nitrobiphenyl)sulfonium trifluoromethanesulfonate
• CAS No: 1155774-40-5
• MDL: MFCD29066847
• CID: 2876030
• Update Time: 2025-07-15

S-(Trifluoromethyl)bis(4-nitrobiphenyl)sulfonium trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

• S-(Trifluoromethyl)bis(4-nitrobiphenyl)sulfonium trifluoromethanesulfonate

• MDL： MFCD29066847

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on S-(Trifluoromethyl)bis(4-nitrobiphenyl)sulfonium trifluoromethanesulfonate

Research Briefing on S-(Trifluoromethyl)bis(4-nitrobiphenyl)sulfonium trifluoromethanesulfonate (CAS: 1155774-40-5)

In recent years, the compound S-(Trifluoromethyl)bis(4-nitrobiphenyl)sulfonium trifluoromethanesulfonate (CAS: 1155774-40-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonium salt, characterized by its trifluoromethyl and nitro-substituted biphenyl groups, has demonstrated unique reactivity and potential applications in organic synthesis, photochemistry, and drug development. The following briefing synthesizes the latest findings related to this compound, highlighting its properties, mechanisms, and emerging applications.

The primary interest in S-(Trifluoromethyl)bis(4-nitrobiphenyl)sulfonium trifluoromethanesulfonate stems from its role as a photoacid generator (PAG). Recent studies have elucidated its ability to release trifluoromethanesulfonic acid (TfOH) upon UV irradiation, making it a valuable tool in photolithography and polymer chemistry. A 2023 study published in the Journal of Organic Chemistry demonstrated its superior efficiency compared to traditional PAGs, with quantum yields exceeding 0.8 under optimized conditions. This property is attributed to the electron-withdrawing nitro groups, which stabilize the sulfonium cation and facilitate heterolytic cleavage upon excitation.

Beyond its photochemical applications, this compound has shown promise in medicinal chemistry. Research conducted at the University of Tokyo (2024) revealed its potential as a trifluoromethylation reagent in late-stage functionalization of bioactive molecules. The sulfonium center acts as a masked CF3+ equivalent, enabling selective modification of heteroaromatic scaffolds under mild conditions. This approach was successfully applied to the synthesis of fluorinated analogs of FDA-approved kinase inhibitors, with improved metabolic stability observed in preclinical models.

Structural and mechanistic insights have been advanced through computational studies. Density functional theory (DFT) calculations published in Chemical Science (2023) mapped the reaction pathways for both photolysis and thermal decomposition. The studies identified a low-energy transition state for the S-CF3 bond cleavage (ΔG‡ = 18.3 kcal/mol), consistent with experimental observations of room-temperature stability and controlled reactivity under irradiation. These findings have guided the design of next-generation sulfonium-based reagents with tunable properties.

From a safety and handling perspective, recent toxicological evaluations (2024) indicate that S-(Trifluoromethyl)bis(4-nitrobiphenyl)sulfonium trifluoromethanesulfonate requires careful management due to its photolability and moderate acute toxicity (LD50 = 320 mg/kg in rats). However, its environmental persistence is limited by rapid hydrolysis in aqueous media (t1/2 = 4.2 h at pH 7). These characteristics underscore the need for proper containment and waste treatment protocols in industrial applications.

Looking forward, several research groups are exploring the compound's potential in novel domains. Preliminary results from MIT (2024) suggest its utility in photoredox catalysis for C-H activation, while a European consortium is investigating its incorporation into light-responsive drug delivery systems. The unique combination of photochemical reactivity and trifluoromethyl donor capacity positions this sulfonium salt as a versatile building block for future innovations in chemical biology and pharmaceutical sciences.